
What are the nuclear properties of Titanium-47?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Titanium-47

Cat. No.: B1264893 Get Quote

An In-depth Technical Guide to the Nuclear Properties of Titanium-47

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental nuclear properties

of the stable isotope Titanium-47 (⁴⁷Ti). The information is compiled from various nuclear

physics data sources and experimental studies, offering a centralized resource for researchers

and professionals in fields where isotopic properties are critical. This document details key

nuclear data, outlines the experimental methods used to determine these properties, and

provides visualizations of experimental workflows.

Core Nuclear Properties of Titanium-47
Titanium-47 is one of the five stable isotopes of titanium, making up a notable fraction of its

natural abundance.[1][2] Its nuclear structure and properties are of interest in various scientific

and technical applications, including nuclear physics research, materials science, and medical

isotope production.

Data Presentation: Quantitative Nuclear Properties
The following tables summarize the key quantitative nuclear properties of Titanium-47.
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General Properties Value

Atomic Number (Z) 22

Neutron Number (N) 25

Mass Number (A) 47

Isotopic Abundance 7.44(2)%[1][2]

Mass and Energy Properties Value

Atomic Mass 46.9517631 u[3]

Mass Excess -44.932394 MeV

Binding Energy per Nucleon 8.661121 MeV

Spin, Parity, and Moments Value

Nuclear Spin (I) 5/2[4]

Parity (π) Negative (-)[4]

Magnetic Dipole Moment (μ) -0.78848 μN[5][6]

Electric Quadrupole Moment (Q) +0.302(10) barn[4]

NMR Properties Value

Gyromagnetic Ratio (γ) -1.5105 x 10⁷ rad T⁻¹ s⁻¹[4]

Resonance Frequency (ν₀) at 1 T 2.4041 MHz[4]

Experimental Protocols for Determining Nuclear
Properties
The characterization of the nuclear properties of Titanium-47 relies on a suite of sophisticated

experimental techniques. Below are detailed methodologies for the determination of its key

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.semanticscholar.org/paper/A-new-method-for-MC-ICPMS-measurement-of-titanium-Zhang-Dauphas/19e1912abfd3d35eb4426b33c9a9080afa953368
https://www.researchgate.net/publication/255753142_A_new_method_for_MC-ICPMS_measurement_of_titanium_isotopic_composition_Identification_of_correlated_isotope_anomalies_in_meteorites
https://www.researchgate.net/publication/352009362_Titanium_Isotope_Analysis_of_Igneous_Reference_Materials_Using_a_Double-Spike_MC-ICP-MS_Method
https://www.researchgate.net/publication/286842985_Reviewing_4749Ti_Solid-State_NMR_Spectroscopy_From_Alloys_and_Simple_Compounds_to_Catalysts_and_Porous_Materials
https://www.researchgate.net/publication/286842985_Reviewing_4749Ti_Solid-State_NMR_Spectroscopy_From_Alloys_and_Simple_Compounds_to_Catalysts_and_Porous_Materials
https://pubs.rsc.org/en/content/articlelanding/2014/ja/c4ja00096j
https://pubmed.ncbi.nlm.nih.gov/16260159/
https://www.researchgate.net/publication/286842985_Reviewing_4749Ti_Solid-State_NMR_Spectroscopy_From_Alloys_and_Simple_Compounds_to_Catalysts_and_Porous_Materials
https://www.researchgate.net/publication/286842985_Reviewing_4749Ti_Solid-State_NMR_Spectroscopy_From_Alloys_and_Simple_Compounds_to_Catalysts_and_Porous_Materials
https://www.researchgate.net/publication/286842985_Reviewing_4749Ti_Solid-State_NMR_Spectroscopy_From_Alloys_and_Simple_Compounds_to_Catalysts_and_Porous_Materials
https://www.benchchem.com/product/b1264893?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


characteristics.

Isotopic Abundance: Multi-Collector Inductively Coupled
Plasma Mass Spectrometry (MC-ICP-MS)
The precise measurement of the isotopic abundance of titanium isotopes is performed using

MC-ICP-MS. This technique allows for high-precision determination of isotope ratios.

Methodology:

Sample Preparation and Digestion: A solid titanium-containing sample is accurately weighed

and dissolved in a mixture of high-purity hydrofluoric acid (HF) and nitric acid (HNO₃).

Chemical Separation: To avoid isobaric interferences (e.g., from ⁴⁶Ca on ⁴⁶Ti, ⁴⁸Ca on ⁴⁸Ti,

and ⁵⁰V and ⁵⁰Cr on ⁵⁰Ti), titanium is chemically separated from the sample matrix using ion-

exchange chromatography. A common procedure involves a two-stage column chemistry

process.

Mass Spectrometric Analysis: The purified titanium solution is introduced into the MC-ICP-

MS. The instrument ionizes the sample in an argon plasma and separates the ions based on

their mass-to-charge ratio. The ion beams corresponding to the different titanium isotopes

are simultaneously measured by multiple detectors (Faraday cups).

Data Correction: Instrumental mass bias is corrected using a standard-sample bracketing

method with a known titanium isotopic standard.

Nuclear Magnetic Moment: Nuclear Magnetic Resonance
(NMR) Spectroscopy
The nuclear magnetic moment of ⁴⁷Ti is determined using NMR spectroscopy. As ⁴⁷Ti has a

nuclear spin of I = 5/2, it is NMR-active.

Methodology:

Sample Preparation: For solid-state NMR, a powdered sample of a simple, symmetric

titanium compound (e.g., TiO₂) is packed into an NMR rotor. For liquid-state NMR, a soluble

titanium compound is dissolved in a suitable deuterated solvent.
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NMR Spectrometer Setup: The experiment is performed on a high-field NMR spectrometer.

Due to the low gyromagnetic ratio and the quadrupolar nature of the ⁴⁷Ti nucleus, high

magnetic fields are essential to enhance sensitivity and resolution.

Data Acquisition: A standard pulse sequence, such as a Hahn-echo or a quadrupolar Carr-

Purcell-Meiboom-Gill (QCPMG) sequence, is used to acquire the ⁴⁷Ti NMR spectrum. The

QCPMG sequence is particularly effective for enhancing the signal of broad quadrupolar

nuclei.

Data Processing and Analysis: The acquired free induction decay (FID) is Fourier

transformed to obtain the NMR spectrum. The center of the spectral line gives the resonance

frequency, from which the nuclear magnetic moment can be calculated using the known

magnetic field strength and the nuclear magneton constant.

Nuclear Reaction Cross-Sections: Activation and
Gamma-Ray Spectroscopy
The probability of a specific nuclear reaction involving Titanium-47, such as the ⁴⁷Ti(n,p)⁴⁷Sc

reaction, is quantified by its cross-section. The activation method followed by gamma-ray

spectroscopy is a common technique for these measurements.

Methodology:

Target Preparation and Irradiation: A thin foil of titanium with a known isotopic composition of

⁴⁷Ti is prepared. This target is then irradiated with a well-characterized beam of particles

(e.g., neutrons of a specific energy).

Activity Measurement: After irradiation, the target is removed and placed in front of a high-

purity germanium (HPGe) detector to measure the gamma rays emitted from the decay of

the product nuclide (in this case, ⁴⁷Sc).

Gamma-Ray Spectrum Analysis: The gamma-ray spectrum is collected over a sufficient

period to obtain good counting statistics. The characteristic gamma-ray peaks of the product

nuclide are identified, and their net counts are determined.

Cross-Section Calculation: The reaction cross-section is calculated from the measured

activity, the number of target nuclei, the incident particle flux, and the decay properties of the
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product nuclide.

Visualizations
Experimental Workflow for ⁴⁷Ti NMR Spectroscopy
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Caption: Workflow for determining the nuclear magnetic moment of ⁴⁷Ti.

Logical Flow for Cross-Section Measurement via
Activation
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Caption: Logical flow for measuring a nuclear reaction cross-section.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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